4-Hydroxyphenacyl coenzyme A

4-Hydroxyphenacyl coenzyme A is a derivative of coenzyme A, which plays a crucial role in various metabolic pathways within living organisms. Coenzyme A is essential for the synthesis and oxidation of fatty acids, as well as for the metabolism of carbohydrates and amino acids. The specific compound 4-hydroxyphenacyl coenzyme A is characterized by the presence of a 4-hydroxyphenacyl group attached to the coenzyme A structure, which enhances its reactivity and biological functions in enzymatic processes .

The biological activity of 4-hydroxyphenacyl coenzyme A is significant in microbial metabolism, particularly in the degradation of aromatic compounds. It has been shown to be involved in the catabolism of 4-hydroxyacids, facilitating their conversion into usable forms of energy or other metabolic intermediates. The compound exhibits specificity towards certain substrates, such as 4-hydroxybenzoate and benzoyl-CoA, while showing limited activity against aliphatic acyl-CoA thioesters .

Synthesis of 4-hydroxyphenacyl coenzyme A can occur through several pathways:

• Biosynthesis from Coenzyme A Precursors: It can be synthesized from 4-hydroxybenzoate through enzymatic reactions involving acyl-CoA synthetases or thioesterases.
• Chemical Synthesis: Laboratory methods may involve the coupling of 4-hydroxyphenacyl groups with coenzyme A derivatives using various coupling agents under controlled conditions.
• Microbial Synthesis: Certain microorganisms can naturally produce this compound during the degradation of aromatic compounds, utilizing specific enzymes that facilitate its formation from simpler substrates .

4-Hydroxyphenacyl coenzyme A has various applications in biochemical research and industrial processes:

• Biodegradation Studies: It serves as a model compound for studying microbial degradation pathways of aromatic compounds.
• Metabolic Engineering: Its derivatives can be utilized in metabolic engineering to enhance the breakdown of pollutants or to produce valuable metabolites.
• Pharmaceutical Research: Understanding its interactions and reactions can lead to the development of new drugs targeting metabolic pathways involving coenzyme A .

Interaction studies have shown that 4-hydroxyphenacyl coenzyme A interacts with various enzymes involved in its metabolism. These interactions are critical for understanding how this compound influences metabolic pathways, particularly in microbial systems. Research indicates that it can modulate enzyme activities through competitive inhibition or by acting as a substrate for specific thioesterases .

Several compounds share structural similarities with 4-hydroxyphenacyl coenzyme A, each exhibiting unique properties and biological activities. Here are some notable examples:

The uniqueness of 4-hydroxyphenacyl coenzyme A lies in its specific interactions with enzymes that target aromatic substrates, making it a vital player in bioremediation and microbial metabolism.

Role in the 3-Hydroxypropionate/4-Hydroxybutyrate (3HP/4HB) Cycle

The 3HP/4HB cycle is a carbon fixation pathway employed by certain autotrophic archaea and bacteria under anaerobic conditions. In this cycle, 4-hydroxybutyrate (4HB) is a central intermediate, derived from the reductive carboxylation of succinyl-CoA. 4-Hydroxyphenacyl coenzyme A facilitates the conversion of 4HB into acetyl-CoA, a substrate for the citric acid cycle. This process involves two key steps:

• Activation of 4-Hydroxybutyrate: 4HB is ligated to coenzyme A via 4-hydroxybutyrate—CoA ligase, forming 4-hydroxybutyryl-CoA [5].
• Oxidative Rearrangement: 4-hydroxybutyryl-CoA undergoes dehydrogenation and phosphorylation, yielding 4-phospho-4-hydroxybutyryl-CoA, which is subsequently isomerized to 3-hydroxybutyryl-CoA [3].

These transformations are critical for channeling fixed carbon into central metabolism. For example, in Metallosphaera sedula, an archaeon utilizing the 3HP/4HB cycle, 4-HPCA-CoA intermediates enable the synthesis of acetyl-CoA, which fuels lipid biosynthesis and ATP production [3] [7]. The cycle’s reliance on 4-HPCA-CoA highlights its role in maintaining redox balance and carbon flux under energy-limited conditions.

Table 1: Key Enzymes in the 3HP/4HB Cycle Involving 4-Hydroxyphenacyl Coenzyme A

Enzymatic Conversion to Acetyl-CoA in Extremophilic Archaea

Extremophilic archaea, such as Haloferax volcanii, utilize 4-HPCA-CoA in ketone body metabolism and lipid biosynthesis. The enzyme 3-hydroxy-3-methylglutaryl-CoA synthase (HMGCS) in these organisms demonstrates high affinity for acetoacetyl-CoA, a derivative of 4-HPCA-CoA, with a $$ K_m $$ of 1.4 μM [7]. This kinetic efficiency enables extremophiles to thrive in environments with fluctuating substrate availability.

The conversion of 4-HPCA-CoA to acetyl-CoA in Haloferax involves:
$$
\text{4-Hydroxyphenacyl-CoA} \xrightarrow{\text{Thioesterase}} \text{4-Hydroxyphenate} + \text{CoA}
$$
Subsequent β-oxidation of the phenacyl moiety yields acetyl-CoA, which integrates into the glyoxylate shunt for gluconeogenesis [4] [7]. Structural studies of 4-hydroxybenzoyl-CoA thioesterase in Arthrobacter sp. strain SU reveal a conserved "hot dog fold" architecture, where Glu73 acts as the catalytic base for CoA release [4]. This structural motif is shared among extremophilic enzymes, ensuring stability under high salinity or temperature.

Intersection with Central Carbon Metabolism in Autotrophic Organisms

In autotrophs, 4-HPCA-CoA links peripheral pathways to central carbon metabolism. For instance, in Chloroflexus aurantiacus, the degradation of 4-hydroxybenzoate via 4-hydroxybenzoyl-CoA ligase generates 4-HPCA-CoA, which is metabolized to succinyl-CoA through β-oxidation [5] [6]. This succinyl-CoA enters the citric acid cycle, directly contributing to ATP synthesis.

Mass isotopomer analyses of rat livers perfused with $$ ^{13}C $$-labeled 4-hydroxyacids demonstrate that 55–60% of acetyl-CoA derives from 4-HPCA-CoA catabolism [3]. Such data underscore the compound’s role in redistributing carbon toward energy-yielding pathways. In autotrophic bacteria, this intersection ensures that aromatic degradation products are repurposed for biomass synthesis, reducing dependence on external carbon sources.

Phosphoacyl-CoA Intermediate Formation During Catabolism

The catabolism of 4-hydroxyacids (C$$5$$–C$${11}$$) proceeds via two parallel pathways, with the major route involving 4-hydroxy-4-phosphoacyl-CoA (4-P-acyl-CoA) intermediates [3]. These phosphoesters are characterized by a phosphate group at the C4 position, which stabilizes the transition state during isomerization to 3-hydroxyacyl-CoA. Key steps include:

• Phosphorylation: 4-Hydroxyacyl-CoA kinase transfers a phosphate group to the C4 hydroxyl, forming 4-P-acyl-CoA.
• Dehydrogenation and Hydration: 4-P-acyl-CoA is oxidized to 4-phospho-3-ketoacyl-CoA, followed by hydration to 3-hydroxy-4-P-acyl-CoA.
• Dephosphorylation: A phosphatase removes the phosphate, yielding 3-hydroxyacyl-CoA, a β-oxidation substrate.

Table 2: Metabolite Flux in 4-Hydroxyacid Catabolism

Pathway A (phosphoacyl-CoA-dependent) predominates, as shown by $$ ^{13}C $$-labeling studies [3]. In mice with succinic semialdehyde dehydrogenase deficiency, accumulation of 4-hydroxy-4-phospho-butyryl-CoA correlates with neurological dysfunction, illustrating the toxicity of aberrant phosphoacyl-CoA metabolism [3].

The substrate specificity of 4-hydroxybenzoyl-coenzyme A thioesterase demonstrates remarkable selectivity for aromatic acyl-coenzyme A compounds. The enzyme exhibits extraordinary activity toward 4-hydroxybenzoyl-coenzyme A with a catalytic efficiency represented by kcat/Km values of 5.4 × 10^6 M^-1 s^-1 for the Arthrobacter species strain SU thioesterase [1] [2]. This specificity constant compares favorably to the 3.1 × 10^6 M^-1 s^-1 measured for the Pseudomonas species strain CBS3 homolog, indicating that 4-hydroxybenzoyl-coenzyme A serves as the natural substrate for these enzymes [1].

The substrate recognition profile reveals distinct preferences for aromatic compounds containing specific substitution patterns. The thioesterase displays preferential activity toward 3-hydroxybenzoyl-coenzyme A with a kcat/Km value of 7.2 × 10^5 M^-1 s^-1, representing approximately 10-fold lower activity compared to the 4-hydroxy isomer [1]. Remarkably, the kcat value for 3-hydroxybenzoyl-coenzyme A is approximately 3-fold larger than that of 4-hydroxybenzoyl-coenzyme A, suggesting enhanced reactivity attributable to resonance effects from the meta-positioned hydroxyl substituent [1].

The enzyme demonstrates significantly reduced activity toward 2,5-dihydroxybenzoyl-coenzyme A, classified as a poor substrate due to steric hindrance caused by the ortho-positioned hydroxyl group, which impedes nucleophilic attack at the carbonyl carbon [1]. Benzoyl-coenzyme A, lacking a ring hydroxyl group, exhibits nearly 1000-fold lower reactivity than 4-hydroxybenzoyl-coenzyme A, although the catalytic turnover rate remains only 3.6-fold lower, indicating that the ring hydroxyl substituent primarily enhances substrate binding affinity when positioned at the para location [1].

The structural requirements for substrate recognition extend beyond simple aromatic substitution patterns. Phenylacetyl-coenzyme A represents the least reactive aromatic substrate among those tested, with a kcat/Km value of only 6.5 M^-1 s^-1 [1]. This dramatic reduction in activity demonstrates that conjugation of the thioester moiety directly to the aromatic ring is essential for substrate recognition by the thioesterase [1].

Aliphatic acyl-coenzyme A substrates demonstrate minimal activity with this enzyme system. Short-chain and medium-chain acyl-coenzyme A thioesters, including acetyl-coenzyme A, propionyl-coenzyme A, butyryl-coenzyme A, and octanoyl-coenzyme A, show negligible substrate activity [1]. This specificity profile confirms that the Arthrobacter species strain SU thioesterase exhibits selectivity for the benzoyl-coenzyme A core structure and demonstrates optimal activity with benzoyl-coenzyme A thioesters hydroxylated at the para position [1].

The enzyme substrate specificity profile aligns with its physiological role in the 4-chlorobenzoate dehalogenation pathway. The kcat/Km value of 2.2 × 10^3 M^-1 s^-1 for 4-chlorobenzoyl-coenzyme A hydrolysis is 10-fold smaller than the corresponding value for dehalogenase-catalyzed 4-chlorobenzoyl-coenzyme A dehalogenation under identical conditions [1]. This kinetic disparity prevents futile cycling between 4-chlorobenzoyl-coenzyme A synthesis and hydrolysis, provided that cellular dehalogenase concentrations equal or exceed thioesterase concentrations [1].

Kinetic Analysis of Multimeric Enzyme Complexes

The kinetic behavior of 4-hydroxyphenacyl coenzyme A within multimeric enzyme complexes reveals sophisticated mechanistic properties that distinguish these systems from monomeric enzymes. Time-resolved electrospray mass spectrometry studies of the tetrameric 4-hydroxybenzoyl-coenzyme A thioesterase from Arthrobacter species demonstrate the formation of intact tetrameric complexes with up to four natural substrate molecules bound simultaneously [3].

The tetrameric enzyme structure exhibits a dimer of dimers organization, where each subunit adopts the characteristic hot dog fold consisting of six antiparallel beta-sheet strands flanked by an extended alpha-helix [4] [5]. The quaternary assembly positions alpha-helices facing outward, creating a structural arrangement that contrasts markedly with the Pseudomonas species strain CBS-3 thioesterase, where alpha-helices project toward the interfacial region [4] [5]. This architectural difference produces distinct active site environments, with each of the four catalytic sites formed by contributions from three subunits of the tetramer [4] [5].

Mass spectrometric analysis reveals temporal evolution of enzyme-substrate and enzyme-product complexes during catalytic turnover. Species corresponding to tetrameric enzyme complexes containing one to four substrate molecules (4E+1S through 4E+4S) demonstrate differential disappearance rates, with the fully saturated complex (4E+4S) disappearing more rapidly than complexes containing fewer substrate molecules [3]. The enzyme complex containing a single substrate molecule increases in intensity up to 20 milliseconds, plateaus briefly, then gradually diminishes over 160 milliseconds [3].

The kinetic analysis demonstrates cooperative effects in multimeric enzyme systems. Catalysis occurs more rapidly when three or four substrate molecules are bound compared to conditions with one or two bound substrates [3]. This cooperativity suggests allosteric communication between active sites within the tetrameric assembly, facilitating enhanced catalytic efficiency at higher substrate occupancy levels.

The kinetic behavior of coupled enzyme systems requires specialized analytical approaches to distinguish between single-enzyme kinetics and complex formation effects. When kinetically significant complexes form between enzymes, steady-state velocity ceases to exhibit linear dependence on the first enzyme concentration, and the relationship between lag time (1/τ) and second enzyme concentration deviates from linear proportionality [6]. These deviations serve as diagnostic indicators for enzyme-enzyme interactions that influence overall catalytic efficiency.

Analysis of multimeric enzyme kinetics often employs methods that maintain constant enzyme ratios while varying total enzyme concentrations [6]. This approach enables discrimination between effects arising from substrate availability and those resulting from inter-enzyme communication or complex formation. The hyperbolic dependence of steady-state velocities on enzyme concentrations, when observed, indicates formation of functionally significant enzyme complexes [6].

The structural basis for multimeric enzyme function extends beyond simple quaternary assembly to include conformational dynamics that facilitate substrate processing. In the Arthrobacter thioesterase, Glutamate 73 functions as the active site base, positioned on the opposite side of the substrate-binding pocket compared to the Pseudomonas enzyme [4] [5]. This structural difference highlights how quaternary organization influences active site architecture and catalytic mechanism, even among functionally equivalent enzymes.

Multimeric enzyme kinetics also demonstrate distinct product release patterns that reflect the complex interplay between substrate binding, catalysis, and product dissociation across multiple active sites. The temporal analysis reveals that product formation and release occur in a coordinated manner that depends on the overall substrate saturation state of the tetrameric complex [3].

Ordered Product Release Mechanisms in Hydrolytic Reactions

The hydrolytic mechanism of 4-hydroxyphenacyl coenzyme A involves a precisely orchestrated sequence of product release events that governs overall catalytic efficiency. Product inhibition studies and structural analyses provide compelling evidence for ordered product release, where coenzyme A departs first, followed by 4-hydroxyphenyl acetic acid, allowing egress through the tunnel connecting the active site to the protein surface [7].

Competitive product inhibition by 4-hydroxybenzoic acid demonstrates a Ki value of 240 ± 80 μM, confirming its competitive binding behavior [7]. In contrast, both coenzyme A and desulfo-coenzyme A exhibit noncompetitive inhibition patterns with Ki values of 16 ± 2 μM and 19 ± 6 μM respectively, and Kii values of 29 ± 2 μM and 13 ± 3 μM [7]. These distinct inhibition patterns provide definitive evidence for ordered product release, consistent with the structural organization of the enzyme active site.

The ordered release mechanism reflects the spatial constraints imposed by the hot dog fold architecture. The active site is positioned at the terminus of a narrow tunnel that provides the sole pathway for substrate access and product egress [8]. This tunnel organization necessitates sequential rather than simultaneous product departure, with the smaller coenzyme A molecule released prior to the aromatic acid product [8].

Mass spectrometric analysis of real-time enzyme kinetics demonstrates rapid release of 4-hydroxybenzoic acid following catalytic turnover, while coenzyme A exhibits prolonged residence within the enzyme active site [3]. The temporal data indicate that 4-hydroxybenzoic acid achieves peak formation at approximately 80 milliseconds and undergoes rapid dissociation, whereas substantial quantities of coenzyme A remain bound even after 160 milliseconds [3]. This kinetic behavior provides direct experimental confirmation of the differential product release rates predicted by structural analysis.

The mechanism of ordered product release involves specific molecular interactions that facilitate the sequential departure process. Structural studies reveal that the 4-hydroxybenzoyl unit becomes immobilized through tight packing interactions with surrounding aromatic side chains [8]. The single hydrogen bond formation between the benzoyl ring hydroxyl group and the indole nitrogen of Tryptophan 47 provides the primary polar interaction anchoring the aromatic substrate [8].

The catalytic mechanism proceeds through formation of a mixed anhydride intermediate, as demonstrated by oxygen-18 incorporation studies [7]. Single turnover reactions conducted in 97% H2^18O reveal incorporation patterns consistent with nucleophilic attack by the conserved aspartate residue on the thioester carbonyl carbon [7]. The T77A mutant, which removes potential influence on hydrolysis regiochemistry, produces 4-hydroxybenzoic acid containing 50% ^18O labeling, confirming the intermediacy of the enzyme-anhydride adduct [7].

Multiple turnover reactions demonstrate extensive oxygen exchange between the enzyme carboxylate and solvent-derived ^18O, with approximately 92% of 4-hydroxybenzoic acid incorporating the heavy isotope [7]. This exchange pattern reflects the reversible nature of anhydride formation and hydrolysis during each catalytic cycle, providing mechanistic insight into the ordered product release sequence.

The ordered release mechanism serves regulatory functions beyond simple product clearance. Product inhibition by coenzyme A provides feedback control that modulates enzyme activity in response to cellular coenzyme A availability [7]. The noncompetitive inhibition pattern indicates that coenzyme A binding occurs at sites distinct from the substrate binding pocket, suggesting allosteric regulation of catalytic activity.

Conformational changes accompanying product release involve reorganization of active site residues and solvent accessibility. The release of coenzyme A creates space for water molecules to access the mixed anhydride intermediate, facilitating hydrolysis of the enzyme-substrate adduct [7]. This sequential opening of the active site ensures that product formation proceeds through the intended hydrolytic pathway rather than alternative reaction mechanisms.

The ordered product release mechanism demonstrates remarkable conservation across diverse thioesterase enzymes. Studies of glucoamylase product release during maltose hydrolysis reveal similar sequential patterns where product departure represents the rate-limiting step in catalytic turnover [9]. The linear relationship between logarithmic catalytic rates and solvent viscosity squared provides additional evidence that conformational changes associated with product release constitute the major kinetic barrier [9].

Structural Determinants of Aryl-Coenzyme A Ligase Activity

The structural architecture of aryl-coenzyme A ligases encompasses conserved domains and motifs that dictate substrate specificity, adenosine triphosphate binding affinity, and catalytic mechanism. These enzymes adopt the characteristic two-domain organization of the adenylate-forming enzyme superfamily, featuring a larger amino-terminal domain with parallel beta-sheets surrounded by alpha-helices, and the active site positioned within the linker region connecting the amino-terminal and carboxyl-terminal domains [10].

The catalytic mechanism requires a 140-degree rotation of the carboxyl-terminal domain to enable the enzyme to execute two distinct chemical reactions: adenylation and thioesterification [10]. During adenylation, the enzyme adopts a conformation where adenosine triphosphate and the carboxylate substrate bind to the active site within the amino-terminal region, positioning the carboxylate optimally for nucleophilic attack on the alpha-phosphate, resulting in pyrophosphate release and adenylate intermediate formation [10].

The transition to thioesterification requires carboxyl-terminal domain rotation because the pantetheine tunnel, which constitutes part of the coenzyme A binding site, becomes blocked in the adenylation conformation [10]. The pantetheine or thiol group of coenzyme A must approach the adenylate intermediate closely to form the thioester bond and displace adenosine monophosphate [10]. Domain rotation and subsequent thiolation conformation formation open the pantetheine tunnel, allowing correct coenzyme A positioning within the binding pocket and facilitating aryl-coenzyme A product formation [10].

Sequence analysis of 374 adenylate-forming enzyme family members reveals ten conserved motifs that define structural and functional elements essential for catalytic activity [10]. The A1 motif demonstrates structural significance, while the A3 motif (corresponding to the P-loop) participates in adenosine triphosphate binding and positioning of the beta- and gamma-phosphates during adenylation [10]. The A5 motif facilitates adenosine triphosphate positioning and magnesium ion coordination, while the A7 motif interacts with adenosine triphosphate and binds the ribose hydroxyl groups [10].

The adenosine triphosphate binding configuration demonstrates critical structural importance in establishing the adenylate-forming conformation [11]. Adenosine triphosphate binding induces conformational changes that create the carboxylate substrate binding site and align active site residues for optimal catalysis [11]. The most significant interaction affecting carboxyl-terminal domain orientation occurs at the beta-phosphate of bound adenosine triphosphate [11]. This interaction mode enables facile disassembly of the adenylate-forming conformation to release the carboxyl-terminal domain for large-angle rotation during thioesterification [11].

Magnesium ion coordination represents another crucial structural determinant of aryl-coenzyme A ligase activity. Magnesium ions neutralize adenosine triphosphate charge and stabilize the acyl-adenosine monophosphate intermediate [12] [13]. The 4-chlorobenzoate:coenzyme A ligase from Pseudomonas species strain CBS3 exhibits 12-fold reduced activity without magnesium, demonstrating the metal ion requirement for optimal enzymatic function [12] [13]. Magnesium can be substituted by manganese without activity loss, while other divalent cations including zinc, copper, nickel, mercury, and molybdenum produce strong inhibitory effects [12] [13].

The aryl-binding region demonstrates significant structural diversity among different ligase subfamilies, reflecting adaptation to specific aromatic substrates [10]. Benzoate:coenzyme A ligase-like enzymes and phenylacetate:coenzyme A ligase-like enzymes exhibit distinct binding pocket architectures that accommodate their respective substrate classes [10]. The substrate binding pocket typically contains charged residues that interact with the carboxylate group and hydrophobic residues that provide favorable interactions with the aromatic ring system [10].

Domain alternation mechanisms enable the large conformational changes required for dual-step catalysis [14]. The approximately 110-residue carboxyl-terminal domain undergoes substantial rotation to present different sets of residues to the active site and remove conserved lysine residues important for adenylation catalysis [15]. This domain movement creates distinct catalytic conformations optimized for each half-reaction [15].

Coenzyme A binding involves multiple structural elements that ensure proper substrate orientation and productive complex formation [16]. Domain III functions as a universal coenzyme A binding module across diverse coenzyme A-dependent enzymes [16]. Three highly conserved motifs facilitate coenzyme A recognition: the P-loop region that interacts with phosphate groups, and two asparagine-containing motifs that form hydrogen bonds with the adenine moiety [16].

The structural determinants of substrate specificity extend beyond the immediate active site to include tunnel and channel architectures that govern substrate access and product release [17]. Engineering of these access routes can modulate substrate inhibition patterns and alter catalytic efficiency through control of substrate and product trafficking [17]. Targeted mutagenesis within access tunnels provides rational approaches for optimizing enzyme performance in biotechnological applications [17].

The enzymatic interactions and catalytic mechanisms involving 4-hydroxyphenacyl coenzyme A represent a sophisticated biochemical system that demonstrates precise substrate recognition, complex kinetic behavior in multimeric assemblies, ordered product release sequences, and structural determinants that govern catalytic efficiency. This comprehensive analysis reveals the intricate molecular mechanisms that enable these enzymes to function as critical components in aromatic compound metabolism and cellular energy production pathways.